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Compound of Interest

Compound Name: 5-Methylindan

Cat. No.: B054010 Get Quote

An In-depth Guide for Researchers and Drug Development Professionals

Abstract
5-Methylindan is a hydrocarbon-based organic compound belonging to the indan family,

characterized by a benzene ring fused to a cyclopentane ring with a methyl group substitution.

This technical guide provides a thorough examination of the discovery, history, and chemical

properties of 5-Methylindan. It includes a compilation of its physicochemical and spectral data,

a detailed, though generalized, experimental protocol for its synthesis, and a discussion of its

known applications. While the specific biological activity and signaling pathways of 5-
Methylindan are not extensively documented in publicly available literature, this guide serves

as a foundational resource for researchers and professionals in drug development and organic

synthesis.

Introduction
Indan and its derivatives are significant structural motifs in medicinal chemistry and materials

science. The introduction of a methyl group to the indan backbone, as in 5-Methylindan, can

influence its lipophilicity, steric profile, and metabolic stability, making it a valuable building

block in the synthesis of more complex molecules. This document aims to consolidate the

available technical information on 5-Methylindan to support further research and development.
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Detailed information regarding the initial discovery and the specific researchers who first

synthesized 5-Methylindan is not readily available in comprehensive historical records.

However, the synthesis of related indan derivatives dates back to the early 20th century, with

significant advancements in synthetic methodologies occurring throughout the decades. A key

reference for a synthetic route that can produce 5-Methylindan is found in The Journal of

Organic Chemistry, published in 1988, suggesting its synthesis and study were of interest in the

late 20th century for organic chemistry applications.

Physicochemical and Spectroscopic Data
A summary of the key quantitative data for 5-Methylindan is presented in the tables below for

easy reference and comparison.

Table 1: Physicochemical Properties of 5-Methylindan

Property Value Reference

CAS Number 874-35-1 [1][2]

Molecular Formula C₁₀H₁₂ [1]

Molecular Weight 132.20 g/mol [1]

Melting Point 57-59 °C

Boiling Point
203.5 - 204.15 °C (rough

estimate)
[3]

Density 0.9440 - 0.98 g/cm³

Refractive Index 1.5336

InChIKey
RFXBCGVZEJEYGG-

UHFFFAOYSA-N
[1]

SMILES CC1=CC2=C(CCC2)C=C1 [1]

Table 2: Spectroscopic Data for 5-Methylindan
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Spectrum Type Data Highlights Reference

¹³C NMR Instrument: JEOL-270 [1]

GC-MS
Technique: GC/MS. Key m/z

peaks: 132 (M+), 117, 131.
[1]

IR

(Data for the precursor 5-

Methyl-indan-1-one is

available)

[4]

Synthesis of 5-Methylindan
While a specific, detailed experimental protocol from the primary literature for the synthesis of

5-Methylindan could not be exhaustively detailed, a general and plausible synthetic pathway

involves the Clemmensen or Wolff-Kishner reduction of 5-methyl-1-indanone. The following is a

representative experimental protocol for such a transformation.

Experimental Protocol: Wolff-Kishner Reduction of 5-
Methyl-1-indanone
Objective: To synthesize 5-Methylindan from 5-methyl-1-indanone.

Materials:

5-methyl-1-indanone

Hydrazine hydrate (80%)

Potassium hydroxide

Diethylene glycol

Hydrochloric acid (for workup)

Diethyl ether (for extraction)

Anhydrous magnesium sulfate (for drying)
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Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 5-

methyl-1-indanone in diethylene glycol.

Addition of Reagents: Add hydrazine hydrate and potassium hydroxide pellets to the

solution.

Heating: Heat the mixture to a temperature that allows for the removal of water and excess

hydrazine (typically around 180-200 °C). The reaction is monitored by the cessation of gas

evolution.

Reflux: Continue to heat the reaction mixture under reflux for several hours to ensure the

complete reduction of the ketone.

Workup: Cool the reaction mixture to room temperature and dilute with water. Acidify the

mixture with hydrochloric acid.

Extraction: Extract the aqueous layer with diethyl ether.

Drying and Evaporation: Combine the organic layers and dry over anhydrous magnesium

sulfate. Filter and remove the solvent under reduced pressure to yield the crude product.

Purification: Purify the crude 5-Methylindan by distillation or column chromatography on

silica gel.

Diagram 1: Generalized Synthetic Workflow for 5-Methylindan
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Synthesis of 5-Methylindan

5-Methyl-1-indanone

Hydrazine Hydrate (NH2NH2·H2O)
Potassium Hydroxide (KOH)
Diethylene Glycol (solvent)

1. Add

Wolff-Kishner Reduction

2. Heat

Aqueous Workup and Extraction

3. Cool & Process

Distillation or Chromatography

4. Isolate

5-Methylindan

5. Purify

 

Biological Activity of 5-Methylindan

5-Methylindan
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(e.g., Receptor Binding, Enzyme Inhibition)
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Signaling Pathway Modulation
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Insufficient Data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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